Cas no 42609-73-4 (methyldymron)

• Product Name: methyldymron
• CAS No: 42609-73-4
• MF: C₁₇H₂₀N₂O
• MW: 268.353504180908
• CID: 928302
• PubChem ID: 329757721
• Update Time: 2025-07-16

methyldymron Chemical and Physical Properties

Names and Identifiers

• methyldymron
• 1-methyl-1-phenyl-3-(2-phenylpropan-2-yl)urea
• 1-methyl-3-(1-methyl-1-phenylethyl)-1-phenylurea
• 3-(α,α-dimethylbenzyl)-1-methyl-1-phenylurea
• Dimelon-methyl
• K 1441
• Methyldimuron
• methyldymuron
• N-Methyl-N'-(1-methyl-1-phenylethyl)-N-phenylurea
• N-methyl-N’-(1-methyl-1-phenylethyl)-N-phenylurea
• N-methyl-N-phenyl-N’-(2-phenylpropan-2-yl)urea
• Stacker
• Urea,N-methyl-N'-(1-methyl-1-phenylethyl)-N-phenyl
• N-Methyl-N′-(1-methyl-1-phenylethyl)-N-phenylurea
• 1-(alpha,alpha-Dimethylbenzyl)-3-methyl-3-phenylurea
• Q27155667
• 42609-73-4
• Urea, N-methyl-N'-(1-methyl-1-phenylethyl)-N-phenyl-
• SCHEMBL66744
• AKOS016594364
• Methyldymron, analytical standard
• MFCD00210332
• UNII-EJ6OA551P1
• CHEBI:81963
• EJ6OA551P1
• BRN 2857372
• FMINYZXVCTYSNY-UHFFFAOYSA-N
• NS00010559
• DTXSID4058100
• Z1018490392
• C18792

• MDL： MFCD00210332
• Inchi： 1S/C17H20N2O/c1-17(2,14-10-6-4-7-11-14)18-16(20)19(3)15-12-8-5-9-13-15/h4-13H,1-3H3,(H,18,20)
• InChI Key： FMINYZXVCTYSNY-UHFFFAOYSA-N
• SMILES： O=C(N(C)C1C=CC=CC=1)NC(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 268.15800
• Monoisotopic Mass: 268.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.097
• Boiling Point: 452.6°C at 760 mmHg
• Flash Point: 227.5°C
• Refractive Index: 1.586
• PSA: 35.83000
• LogP: 3.97210
• Solubility: Not determined

methyldymron Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on methyldymron

Methyldymron (CAS No. 42609-73-4): A Comprehensive Overview of Its Properties and Applications

Methyldymron (CAS No. 42609-73-4) is a chemical compound that has garnered significant attention in agricultural and industrial applications. Known for its unique properties, this compound is often researched for its potential uses in crop protection and other specialized fields. In this article, we delve into the scientific aspects of methyldymron, its applications, and why it remains a topic of interest among researchers and professionals.

The CAS No. 42609-73-4 is a critical identifier for methyldymron, ensuring accurate classification and regulatory compliance. This compound is often compared to other agrochemicals due to its structural and functional similarities. Recent trends in sustainable agriculture have led to increased searches for eco-friendly herbicides and crop protection solutions, placing methyldymron in the spotlight as a potential candidate for further study.

One of the most frequently asked questions about methyldymron is its mode of action. Researchers have explored its herbicidal properties, particularly its ability to inhibit specific enzymatic pathways in weeds. This mechanism makes it a subject of interest for developing next-generation herbicides that are both effective and environmentally sustainable. Additionally, its low toxicity profile has been a key focus in recent studies, aligning with the global shift toward safer agricultural chemicals.

Another area of interest is the synthesis of methyldymron. The chemical process involved in producing this compound has been optimized over the years to improve yield and purity. Innovations in green chemistry have also influenced its production, with researchers seeking ways to reduce waste and energy consumption. These advancements are crucial for meeting the growing demand for sustainable agrochemicals.

In terms of applications, methyldymron is primarily used in weed control systems. Its effectiveness against a broad spectrum of weeds makes it a valuable tool for farmers and agronomists. However, its use is often regulated to ensure environmental safety. This has led to discussions about integrated pest management (IPM) and how methyldymron can fit into such systems without causing harm to non-target organisms.

The future of methyldymron lies in ongoing research and development. With the rise of precision agriculture and smart farming technologies, there is a growing need for compounds that can be applied more efficiently. Methyldymron is being studied for its compatibility with these technologies, including drone-based spraying and sensor-driven application systems. This aligns with the broader trend of digital agriculture, which aims to optimize resource use and minimize environmental impact.

In conclusion, methyldymron (CAS No. 42609-73-4) is a compound with significant potential in modern agriculture. Its unique properties, combined with the push for sustainability, make it a relevant topic for researchers and industry professionals. As the demand for eco-friendly herbicides and advanced crop protection solutions grows, methyldymron is likely to remain a key area of focus in the years to come.